Tetraphosphorus decaoxide

• CAS No.: 16752-60-6
• Molecular Formula: P2O5; O10P4
• Molecular Weight: 283.89 g/mol
• IUPAC Name: 2,4,6,8,9,10-hexaoxa-1λ5,3λ5,5λ5,7λ5-tetraphosphatricyclo[3.3.1.13,7]decane 1,3,5,7-tetraoxide
• InChI: InChI=1S/O10P4/c1-11-5-12(2)8-13(3,6-11)10-14(4,7-11)9-12
• InChI Key: DLYUQMMRRRQYAE-UHFFFAOYSA-N
• SMILES: O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
• density: Relative density (water = 1): 2.4
• melting_point: 340 °C
• physical_description: HYGROSCOPIC WHITE CRYSTALS OR POWDER.
• solubility: Solubility in water: reaction
• Synonyms: P2O5; phosphoric anhydride; phosphorus pentoxide

Description

Tetraphosphorus decaoxide is a chemical compound with the molecular formula P4O10. It is a white crystalline solid and is the anhydride of phosphoric acid. The molecular weight of P4O10 is 283.8890.

Synthesis Analysis

This compound is formed during combustion reactions of elemental phosphorus or substances where phosphorus is present. It can be synthesized by heating white phosphorus in the presence of an excess amount of oxygen.

Molecular Structure Analysis

The structure of P4O10 is closely related to the corresponding anhydride of phosphorous acid, P4O6. The structure of the P4O10 cage is reminiscent of adamantane with Td symmetry point group.

Chemical Reactions Analysis

This compound reacts with water to form phosphoric acid, a major industrial acid. The reaction can be represented as follows: P4O10(s) + 6H2O(l) → 4H3PO4(aq).

Physical and Chemical Properties Analysis

P4O10 appears as a white crystalline solid. It has a melting point of 422°C and a boiling point of 605°C. The density of P4O10 is 2300 kg/m³. It is a powerful desiccant and dehydrating agent.

Scientific Research Applications

Vibrational Analysis and Spectroscopy

Tetraphosphorus decaoxide (P4O10) has been studied for its vibrational properties using various quantum chemistry codes. The analysis includes infrared and Raman spectroscopy, contributing to a better understanding of its vibrational motions and electron distribution in molecular orbitals (Jensen et al., 2003).

Solid-State NMR Spectroscopy

The solid-state MAS-NMR spectra of this compound were analyzed, revealing unexpected splittings indicating higher local symmetry. This provides valuable information about its geometry and structural properties (Jeschke et al., 1998).

Polymer Modification

This compound has been used in modifying various carbohydrate polymers, impacting sulfur and phosphorus content and ratios in the materials. This has applications in the field of material science and chemistry (Yalpani, 1992).

Synthesis and Catalysis

The compound has been used in the synthesis of multifunctional dithioesters and as a catalyst in various chemical reactions. These applications are significant in the field of synthetic chemistry and materials science (Duréault et al., 2004).

Zeolite Synthesis

This compound plays a role in the synthesis of high-silica zeolites, contributing to the study of nanoparticle connectivity and hydrolysis processes. This has implications in material science, especially in the area of zeolite research (Eilertsen et al., 2012).

Medical Applications

Research indicates that this compound may have applications in medical fields, such as wound healing and antiviral activities. Its properties have been studied for enhancing oxygen supply in wounds and showing antiviral effects against various viruses (Weiler-mithoff et al., 1989); (Dargan & Subak-Sharpe, 1992).

Chemical Kinetics and Catalysis

The oxidation of tetraphosphorus by oxygen in alcohols, in the presence of iodine and sodium nitrite, has been studied. This research contributes to understanding the kinetics and mechanism of catalytic reactions involving this compound (Dorfman et al., 1996).

Mechanism of Action

The mechanism of action of P4O10 primarily involves its reaction with water to form phosphoric acid. This reaction is exothermic and results in the release of a significant amount of heat.

Safety and Hazards

P4O10 is a strong dehydrating agent and reacts with water, which can be hazardous. It is corrosive and can cause burns and eye damage.

Future Directions

Future research on P4O10 could focus on its reactivity and potential applications in various fields. For instance, understanding the nature of chemical bonding, stability, and reactivity of phosphorus oxides is important for their polymerization processes, technological applications as a basis in zeotypes, glasses, or semiconductors, and the formation of ozonide from phosphorus oxides.

Synthesis routes and methods I

Procedure details

In 1970, Richmond et al ('641 supra) reacted phosphate rock with phosphoric acid and then with sulfuric acid. The resulting acidulate was subsequently neutralized with anhydrous ammonia to produce a 7-21-0 (N--P2O5 --K2O) grade slurrey fertilizer. In later investigations Pottgiesser et al ('162 supra) produced a 13.5-6-0 (N--P2O5K2O) grade slurry by reacting nitric acid with phosphate rock and subsequently feeding the resulting slurry into a body of preneutralized solution maintained at pH 7-10 by addition thereto of aqua ammonia.

Synthesis routes and methods II

Procedure details

In conventional methods for the production of wet process phosphoric acid, finely ground phosphate rock is reacted with dilute phosphoric acid (10% P2O5 to 25% P2O5) and sulphuric acid which may or may not be diluted. The reaction product is leached (i.e., digested or reacted with the acid) to yield a crude aqueous phosphoric acid solution in which is suspended a substantial quantity of solid impurities. This slurry is filtered to separate most of the undissolved gypsum and other solid impurities to yield a crude (22% P2O5 to 35% P2O5) aqueous product sometimes known as the number one filtrate. This filtrate contains suspended, finely divided, impurities that were not removed during the solid-liquid separation step plus solids that have crystallized after filtration. The solution also contains dissolved impurities. Reference is made to Chapter 16 of Volume II, Phosphorus and its Compounds, Van Wazer, Interscience Publishers (1961).

Synthesis routes and methods III

Procedure details

A conventional method for the production of wet process phosphoric acid, finely ground phosphate rock is reacted with dilute phosphoric acid (10% P2O5 to 25% P2O5) and sulphuric acid which may or may not be diluted. The phosphate rock is leached (i.e., digested or reacted with the acid) to yield a crude aqueous phosphoric acid solution in which is suspended a substantial quantity of solid impurities. This solution is filtered to separate out most of the undissolved gypsum and other solid impurities to yield a crude (26% P2O5 to 33% P2O5) aqueous product also known as the No. 1 filtrate. This filtrate still contains suspended, finely divided, impurities that were not removed during the solid liquid separation step plus solids that have crystallized after filtration. The solution also contains dissolved impurities.

Synthesis routes and methods IV

Procedure details

Phosphate rock analyzing 68% bone phosphate of lime (tricalcium phosphate) was comminuted to a fineness such that 90% passed a 100-mesh screen. It was delivered to a pre-reactor having dimensions of 3'×6' at a rate of 200 lbs per ton of product using a weigh belt. Simultaneously water at a rate of 76 lb/ton and phosphoric acid (51.4% P2O5) at a rate of 266 lb/ton were also delivered to the prereactor. The phosphoric acid feed was selected to provide a total P2O5 :CaO ratio of 2.16 by weight (equivalent to a mole ratio of 0.85). The amount of water was selected to dilute the phosphoric acid to 40.0%. Anti-foam agent 0.08 lb/ton (Defoamer 2617-M made by Southern Sizing Corporation was used; it is described as an anionic fatty emulsion), was also delivered to the pre-reactor. The mixture was heated with agitation to a temperature of 175°-210° F. by steam injection. Silicon tetrafluoride and carbon dioxide vapors released by the reactants were vented to a scrubber. The rate of feed of ingredients to the pre-reactor and the size of the digester were selected to provide a retention time of 90 minutes for a production rate of 20 tons/hour.

Synthesis routes and methods V

Procedure details

continuously introducing into a pre-reactor (i) phosphate rock containing 66-75% tricalcium phosphate comminuted to a size such that 90% passes a 100-mesh screen and 70-80% passes a 200-mesh screen, (ii) phosphoric acid containing 38-54% P2O5 in an amount sufficient to provide a ratio of P2O5 to CaO in the reaction mixture of 0.7 to 1.0, and (iii) water in an amount sufficient to dilute the phosphoric acid to 38-44% P2O5,